Cas no 145430-04-2 (Carbamic acid,[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI))

• Product name: Carbamic acid,[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI)
• CAS No: 145430-04-2
• MF: C₁₇H₂₂F₆NO₅P
• MW: 465.324467182159
• CID: 218676
• PubChem ID: 3073003

Carbamic acid,[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,phenylmethyl ester (9CI)
• benzyl N-[2-di(propan-2-yloxy)phosphoryl-1,1,1,3,3,3-hexafluoropropan-2-yl]carbamate
• Carbamic acid,[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,ph...
• bis(1-methylethyl) [1-{[(benzyloxy)carbonyl]amino}-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]phosphonate
• Carbamic acid, (1-(bis(1-methylethoxy)phosphinyl)-2,2,2-trifluoro-1-(trifluoromethyl)ethyl)-,phenylmethyl ester
• DTXSID10163014
• 145430-04-2
• Carbamic acid, N-[1-[bis(1-methylethoxy)phosphinyl]-2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-,?phenylmethyl ester
• Carbamic acid, (1-(bis(1-methylethoxy)phosphinyl)-2,2,2-trifluoro-1-(t rifluoromethyl)ethyl)-,phenyl

• Inchi： InChI=1S/C17H22F6NO5P/c1-11(2)28-30(26,29-12(3)4)15(16(18,19)20,17(21,22)23)24-14(25)27-10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3,(H,24,25)
• InChI Key： MWFVVNXUXMZAHU-UHFFFAOYSA-N
• SMILES： CC(OP(C(C(F)(F)F)(NC(OCC1C=CC=CC=1)=O)C(F)(F)F)(=O)OC(C)C)C

Computed Properties

• Exact Mass: 465.113979
• Monoisotopic Mass: 465.113979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9
• XLogP3: 4.5

Experimental Properties

• Density: 1.316
• Boiling Point: 428°Cat760mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.444
• PSA: 87.16000
• LogP: 5.98120